ethyl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazole-5-carboxylate

• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: ethyl 5-tert-butyl-2-quinolin-6-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C19H21N3O2/c1-5-24-18(23)16-12-17(19(2,3)4)21-22(16)14-8-9-15-13(11-14)7-6-10-20-15/h6-12H,5H2,1-4H3
• InChI Key: UKRWNFPMLCOLTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1C2=CC3=C(C=C2)N=CC=C3)C(C)(C)C

Description

Ethyl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C19H21N3O2 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Quinolin-6-ylboronic acid (0.34 g, 2.0 mmol) was dissolved in CH2Cl2 (30 mL) and pyridine (1 mL) with MS (activated 4 Å) and stirred at RT for 6 hours. Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate (0.39 g, 2.0 mmol) and copper(II) acetate (0.36 g, 2.0 mmol) were added and the reaction was stirred at RT for 3 days open to air. The reaction mixture was filtered through a pad of Celite®, the filtrate was concentrated in vacuo and purified by silica gel chromatography to obtain ethyl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazole-5-carboxylate (0.21 g, 33% yield). MS (ESI) m/z: 324.0 (M+H+).